Cas no 2680542-77-0 (1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2680542-77-0
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• MDL: MFCD34186606
• CID: 5645516
• PubChem ID: 165941180
• Update Time: 2025-10-31

1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[5-(trifluoromethyl)pyrazin-2-yl]cyclopropane-1-carboxylic acid
• EN300-28228107
• 2680542-77-0
• 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid

• MDL： MFCD34186606
• Inchi： 1S/C9H7F3N2O2/c10-9(11,12)6-4-13-5(3-14-6)8(1-2-8)7(15)16/h3-4H,1-2H2,(H,15,16)
• InChI Key： MMVOPTLRAZOMBD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=N1)C1(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid

Introduction to 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid (CAS No. 2680542-77-0)

1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid (CAS No. 2680542-77-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of inflammation and cancer research.

The molecular structure of 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring linked to a pyrazine moiety, which is substituted with a trifluoromethyl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly versatile in terms of its chemical reactivity and biological activity.

Recent studies have highlighted the importance of 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid in modulating key signaling pathways involved in inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. By suppressing NF-κB activation, 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid has the potential to reduce inflammation and prevent the progression of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid has also shown promise as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid exerts its anticancer effects involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as a therapeutic agent.

To further explore the therapeutic potential of 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases, including chronic inflammatory conditions and cancer. Preliminary results from these trials have been encouraging, with patients showing significant improvements in disease symptoms and quality of life.

In conclusion, 1-5-(trifluoromethyl)pyrazin-2-ylcyclopropane-1-carboxylic acid (CAS No. 2680542-77-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and clinicians alike. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the development of new therapies for inflammatory diseases and cancer.